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Compound of Interest

Compound Name: Sec-butyl isopropyl ether

Cat. No.: B101348

Essential Safety and Handling Guide for Sec-
butyl Isopropyl Ether

Disclaimer: A specific Safety Data Sheet (SDS) for Sec-butyl isopropyl ether (CAS 18641-81-
1) was not readily available. The following information is compiled from data on closely related
chemicals, namely sec-butyl ether and isopropyl ether, and should be used as a guide. It is
crucial to handle this chemical with care and to consult with your institution's safety officer for
specific guidance.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Sec-butyl isopropyl ether.
Adherence to these procedures is critical for ensuring laboratory safety.

Key Safety Information and Physical Properties

Sec-butyl isopropyl ether is a flammable liquid and should be handled with extreme caution.
The following table summarizes its key quantitative data based on available information for
closely related ethers.
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Property Value Source
Molecular Formula C7H160 [1112]
Molecular Weight 116.20 g/mol [3]
Appearance Colorless liquid [4]
Boiling Point 121 °C (for sec-butyl ether) [4]

_ 25.6 °C (closed cup) (for sec-
Flash Point [4]
butyl ether)

) ) 0.759 g/cm? at 25 °C (for sec-
Relative Density butyl ether) [4]
utyl ether

Highly flammable liquid and
Hazards vapor. May form explosive [51[6]

peroxides.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Sec-butyl
isopropyl ether.
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Operation

Required Personal Protective Equipment

Weighing and Solution Preparation

- Eye Protection: Chemical splash goggles. -
Hand Protection: Chemical-resistant gloves
(e.g., Nitrile or Neoprene). - Body Protection:

Laboratory coat.

Chemical Handling and Reactions

- Eye Protection: Chemical splash goggles and
a face shield. - Hand Protection: Double gloving
with chemical-resistant gloves. - Body
Protection: Flame-retardant laboratory coat. -
Respiratory Protection: Work in a certified

chemical fume hood.

Spill Cleanup and Waste Disposal

- Eye Protection: Chemical splash goggles and
a face shield. - Hand Protection: Heavy-duty
chemical-resistant gloves. - Body Protection:
Chemical-resistant apron over a laboratory coat.
- Respiratory Protection: Air-purifying respirator
with organic vapor cartridges if not in a fume
hood.

Operational Plan: Step-by-Step Handling Procedure

[EEN

. Preparation and Engineering Controls:

e Ensure a certified chemical fume hood is operational.

+ Remove all potential ignition sources from the work area (e.g., open flames, hot plates,

spark-producing equipment).[7]

e Have a fire extinguisher rated for flammable liquids (e.g., COz, dry chemical) readily

accessible.[6]

o Prepare a spill kit with absorbent materials.

2. Handling and Use:
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Ground and bond containers when transferring the ether to prevent static discharge.[6]

Dispense the required amount of Sec-butyl isopropyl ether slowly and carefully to minimize
splashing and vapor generation.

Keep the container tightly closed when not in use.[5]

. Storage:
Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.[4][5]
Store in a flammable liquids cabinet.

Ethers can form explosive peroxides over time, especially when exposed to air and light.[6]
Label containers with the date received and the date opened.

. Spill and Emergency Procedures:

Small Spills: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand).
Place the contaminated material in a sealed, labeled container for hazardous waste disposal.

Large Spills: Evacuate the area and contact your institution's emergency response team.
Skin Contact: Immediately wash the affected area with soap and plenty of water.[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[4]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4]

. Disposal Plan:

All waste containing Sec-butyl isopropyl ether must be treated as hazardous waste.
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¢ Collect waste in a properly labeled, sealed, and compatible container.

o Dispose of the waste through your institution's hazardous waste management program. This
typically involves incineration at a licensed facility.[5]

Experimental Workflow and Safety Precautions

Workflow for Handling Sec-butyl Isopropyl Ether

Collect in Labeled Waste Container |

__________________________________ - - -4 A

Don Appropriate PPE Store in Flammables Cabinet

Verify Fume Hood Operation

Spill Response First Aid for Exposure

Dispense Chemical Submit for Hazardous Waste Disposal Label with Dates

Handling

Remove Ignition Sources Ground and Bond Containers

- —

Prepare Spill Kit

Keep Container Closed

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Sec-butyl isopropyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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